Cas no 887141-01-7 (4-(isocyanomethyl)-1-methoxy-2-nitrobenzene)

• Product Name: 4-(isocyanomethyl)-1-methoxy-2-nitrobenzene
• CAS No: 887141-01-7
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 3370833
• PubChem ID: 11542910
• Update Time: 2025-10-30

4-(isocyanomethyl)-1-methoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 4-(ISOCYANOMETHYL)-1-METHOXY-2-NITRO-
• 4-(isocyanomethyl)-1-methoxy-2-nitrobenzene
• EN300-1821456
• 887141-01-7

• Inchi： 1S/C9H8N2O3/c1-10-6-7-3-4-9(14-2)8(5-7)11(12)13/h3-5H,6H2,2H3
• InChI Key： WKPCDTSQUNGHMT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C[N+]#[C-])=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 192.05349212Da
• Monoisotopic Mass: 192.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Additional information on 4-(isocyanomethyl)-1-methoxy-2-nitrobenzene

Comprehensive Analysis of 4-(isocyanomethyl)-1-methoxy-2-nitrobenzene (CAS No. 887141-01-7)

4-(isocyanomethyl)-1-methoxy-2-nitrobenzene (CAS No. 887141-01-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring an isocyanomethyl group and a nitrobenzene backbone, makes it a versatile building block for complex chemical transformations. This article delves into its properties, applications, and relevance to contemporary scientific trends, addressing frequently searched queries in AI-driven chemical research and green chemistry.

The compound’s CAS No. 887141-01-7 is a critical identifier for researchers seeking high-purity reagents for cross-coupling reactions or heterocyclic synthesis. Recent interest in sustainable synthesis methods has spurred discussions about optimizing its production to minimize environmental impact. For instance, microwave-assisted synthesis and catalytic reduction techniques are now being explored to enhance the efficiency of deriving 4-(isocyanomethyl)-1-methoxy-2-nitrobenzene from precursor molecules.

In pharmaceutical applications, this compound serves as a precursor for biologically active molecules, particularly in the development of antimicrobial agents and enzyme inhibitors. Its nitroaromatic moiety is often leveraged for structure-activity relationship (SAR) studies, a topic frequently searched in drug discovery forums. Additionally, its compatibility with click chemistry protocols has made it valuable for proteomics and bioconjugation research.

From an industrial perspective, 4-(isocyanomethyl)-1-methoxy-2-nitrobenzene is gaining traction in high-performance polymer formulations. Its incorporation into polyurethane and epoxy resin systems improves thermal stability and adhesion properties, aligning with the growing demand for advanced coatings and composite materials. Searches for nitrobenzene derivatives in material science often highlight its role in these innovations.

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with pharmaceutical-grade standards. Researchers frequently inquire about spectral data interpretation for CAS No. 887141-01-7, underscoring the need for accessible reference databases. Recent advancements in AI-powered spectral analysis tools have streamlined this process, a topic trending in cheminformatics communities.

Environmental and safety considerations are also paramount. While not classified as hazardous under standard regulations, proper handling of 4-(isocyanomethyl)-1-methoxy-2-nitrobenzene requires adherence to laboratory safety protocols. Queries about storage conditions and compatibility with other reagents are common, reflecting broader concerns about chemical handling best practices.

In summary, 4-(isocyanomethyl)-1-methoxy-2-nitrobenzene (CAS No. 887141-01-7) exemplifies the intersection of traditional organic chemistry and modern technological advancements. Its applications span drug development, material engineering, and green chemistry, making it a compound of enduring relevance. By addressing trending topics like AI in chemical research and sustainable synthesis, this overview aims to bridge the gap between academic inquiry and industrial innovation.